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Compound of Interest

Compound Name: Isononanamine

Cat. No.: B1580606

For Researchers, Scientists, and Drug Development Professionals

Introduction: Isononanamine, identified by CAS number 27775-00-4, is a primary aliphatic
amine, also known by synonyms such as Isononylamine and 7-methyloctan-1-amine.[1][2][3][4]
[5] With the molecular formula C9H21N, this compound presents as a flammable and corrosive
liquid.[3] While its primary industrial applications lie in its use as a corrosion inhibitor and as an
intermediate in the synthesis of pigments and other synthetic materials, its chemical properties
may be of interest to researchers in various fields, including those in drug development
exploring long-chain aliphatic amines.[6] This technical guide provides a comprehensive
overview of the identification, properties, and potential experimental considerations for

Isononanamine.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Isononanamine is presented in
Table 1. This data is compiled from various chemical databases and supplier information.
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Property Value Reference

CAS Number 27775-00-4 (11121131141

Molecular Formula C9H21N [11[2][3][4]

Molecular Weight 143.27 g/mol [21[31[4]

IUPAC Name 7-methyloctan-1-amine [31[6]

Synonyms Isono.nylamine, | o
Monoisononylamine

Appearance Flammable liquid [3]

Density 0.79 g/cm?3 [2]

Boiling Point 191 °C at 760 mmHg [2]

Flash Point 69.8 °C [2]

Refractive Index 1.434 [2]

Vapor Pressure

0.526 mmHg at 25 °C

[2]

Synthesis and Manufacturing

While specific, detailed industrial synthesis protocols for Isononanamine are proprietary, the
synthesis of primary aliphatic amines can be achieved through various established organic
chemistry methodologies. One common method for the synthesis of primary amines is the
Gabriel phthalimide synthesis.[7] This method is preferred for its ability to yield a pure primary
amine, avoiding the formation of secondary and tertiary amine byproducts.[7]

Hypothetical Experimental Protocol: Gabriel Synthesis
of Isononanamine

This protocol is a generalized procedure based on the Gabriel synthesis and has not been
specifically validated for Isononanamine.

Step 1: Formation of the Potassium Phthalimide Salt
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o Phthalimide is reacted with an ethanolic solution of potassium hydroxide to form the
potassium salt of phthalimide.[7]

Step 2: N-Alkylation

e The potassium phthalimide salt is then heated with 1-bromo-7-methyloctane (an isononyl
halide). This results in an N-alkylation reaction, forming N-(7-methyloctyl)phthalimide.

Step 3: Hydrolysis

o The N-alkylated phthalimide is subsequently cleaved, typically through alkaline hydrolysis
(e.g., with sodium hydroxide) or hydrazinolysis (using hydrazine), to release the desired
primary amine, Isononanamine, and the phthalimide byproduct.[7]

Purification: The final product would require purification, likely through distillation under reduced
pressure, to separate it from any remaining starting materials, byproducts, and solvents.

Analytical Characterization

The identity and purity of Isononanamine can be determined using a combination of standard
analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and identification of volatile compounds like
Isononanamine.

Hypothetical Experimental Protocol: GC-MS Analysis

Instrumentation: A gas chromatograph coupled to a mass spectrometer.

Column: A non-polar or mid-polar capillary column (e.g., DB-5ms).

Carrier Gas: Helium at a constant flow rate.

Injection: A small volume of a dilute solution of Isononanamine in a suitable solvent (e.g.,
dichloromethane) is injected into the GC.
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o Temperature Program: An initial oven temperature is held for a short period, then ramped up
to a final temperature to ensure the elution of the analyte.

e MS Detection: The mass spectrometer would be operated in electron ionization (El) mode.
The resulting mass spectrum would be expected to show a molecular ion peak (M+) and
characteristic fragmentation patterns for an aliphatic amine. For primary amines, a prominent
peak at m/z 30 ([CH2NH2]+) is often observed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the molecular structure.

e 1H NMR: The proton NMR spectrum of Isononanamine would show characteristic signals
for the different types of protons in the molecule. For example, the protons on the carbon
adjacent to the amino group (-CH2-NH2) would appear as a triplet in a specific chemical shift
range (typically around 2.5-3.0 ppm). The protons of the methyl groups in the isononyl chain
would appear as doublets further upfield.

e 13C NMR: The carbon NMR spectrum would show distinct signals for each of the nine carbon
atoms in the structure, with their chemical shifts being indicative of their chemical
environment.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in a molecule.

o Expected Absorptions: The FTIR spectrum of Isononanamine would exhibit characteristic
absorption bands for a primary amine. These include N-H stretching vibrations in the region
of 3300-3500 cm~1 (typically two bands for a primary amine), and N-H bending vibrations
around 1590-1650 cm~1. C-H stretching and bending vibrations from the alkyl chain would
also be prominent.[8]

Applications and Mechanism of Action
Corrosion Inhibition

Isononanamine is utilized as a corrosion inhibitor, particularly in acidic environments. The
mechanism of action for alkylamines as corrosion inhibitors involves the adsorption of the
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amine onto the metal surface.[1]
Mechanism of Corrosion Inhibition:

e Protonation: In acidic solutions, the amine group of Isononanamine becomes protonated,
forming a cationic species (R-NH3+).

o Adsorption: These cationic species can then adsorb onto the metal surface, which is typically
negatively charged in acidic media. This adsorption can be enhanced by the presence of
halide ions, which first adsorb onto the surface and create a more favorable environment for
the adsorption of the protonated amine.[1]

o Protective Film Formation: The adsorbed layer of Isononanamine molecules forms a
protective film on the metal surface. This film acts as a barrier, isolating the metal from the
corrosive environment and thereby reducing the rate of corrosion.[2]

Metal Surface

. e . Inhibit .
Isononanamine Protonation in Acid Adsorption Protective Film Formation L LTS Corrosion
(R-NH2)

Corrosive Environment
(e.g., Acidic Solution)

Click to download full resolution via product page

Caption: Mechanism of corrosion inhibition by Isononanamine.

Biological Activity and Toxicological Profile

Currently, there is a lack of publicly available, in-depth studies on the specific biological
activities and detailed toxicological profile of Isononanamine (CAS 27775-00-4) relevant to
drug development. While general information on the hazards of aliphatic amines exists, specific
data such as IC50 values from biological assays or detailed acute toxicity studies (e.g., LD50)
for this particular compound are not readily found in the scientific literature.
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General Hazards:
o Flammability: Isononanamine is a flammable liquid.[3]
o Corrosivity: It is known to cause severe skin burns and eye damage.[3]

For any research or handling of this compound, it is imperative to consult a comprehensive
Safety Data Sheet (SDS) from the supplier and to follow all recommended safety precautions.

Conclusion

Isononanamine is a primary aliphatic amine with established industrial applications, most
notably as a corrosion inhibitor. While its direct relevance to drug development has not been
extensively explored in publicly accessible literature, its chemical structure as a long-chain
amine may warrant consideration in specific research contexts. The synthesis and analytical
characterization of Isononanamine can be approached using standard organic chemistry and
analytical techniques. However, a significant data gap exists regarding its biological activity and
detailed toxicology, which would need to be addressed through rigorous experimental
investigation for any potential application in the pharmaceutical sciences. Researchers are
strongly advised to exercise caution and adhere to strict safety protocols when handling this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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